Cas no 1190312-27-6 (6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde)

• Product Name: 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• CAS No: 1190312-27-6
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD12963037
• CID: 1026277
• Update Time: 2025-08-05

6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• 6-bromo-1H-Pyrrolo[3,2-b]pyridine-3-carboxaldehyde
• 6-Bromo-4-azaindole-3-carboxaldehyde
• 6-Bromo-4-azaindole-3-carbaldehyde
• HIN1612
• XPKQGXGRZGRNTN-UHFFFAOYSA-N
• EBD489095
• SB21384
• FCH1378835
• AX8218244
• AB0068626
• Z3953
• ST24024263
• 6-bromo-1H-pyrrolo[3,2-b]pyridin-3-carbaldehyde
• A

• MDL： MFCD12963037
• Inchi： 1S/C8H5BrN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-4,10H
• InChI Key： XPKQGXGRZGRNTN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=O)=CNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.830

6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde

Introduction to 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 1190312-27-6)

6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde, with the CAS number 1190312-27-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its diverse biological activities and potential applications in drug development. The presence of both bromine and aldehyde functional groups in its molecular framework makes it a versatile intermediate for synthetic chemistry, enabling further derivatization and functionalization to yield novel bioactive molecules.

The pyrrolo[3,2-b]pyridine scaffold is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. For instance, it is a core structure in several FDA-approved medications, including those targeting neurological disorders and cancer. The aldehyde group at the 3-position of the pyrrole ring introduces reactivity that is highly valuable for forming Schiff bases, condensation reactions, and other synthetic transformations. These properties make 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde a crucial building block for medicinal chemists seeking to develop new therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in various disease pathways. The unique structural features of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde make it an attractive candidate for designing PPI modulators. Specifically, the bromine atom provides a handle for further chemical modifications via cross-coupling reactions, while the aldehyde group allows for the formation of covalent bonds with nucleophilic residues on target proteins. This dual functionality has been exploited in several high-throughput screening campaigns aimed at identifying novel PPI inhibitors.

One of the most compelling applications of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating numerous cellular processes. Dysregulation of kinase activity is implicated in various cancers and inflammatory diseases. Researchers have leveraged the scaffold's ability to mimic ATP binding pockets in kinases, leading to the discovery of potent inhibitors. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). The bromine substituent facilitates introduction of additional pharmacophores through Suzuki-Miyaura cross-coupling reactions, enhancing binding affinity and selectivity.

The aldehyde functionality at the 3-position also enables post-synthetic modifications through condensation with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have been investigated for their antimicrobial and anti-inflammatory properties. Notably, recent studies have highlighted the potential of such derivatives as protease inhibitors, which are critical targets in treating infectious diseases and cancer metastasis. The combination of bromine and aldehyde groups provides a rich palette for medicinal chemists to explore diverse structural motifs while maintaining high bioactivity.

Advances in computational chemistry have further accelerated the discovery process involving 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds with minimal experimental screening. Virtual screening algorithms have been employed to identify potential drug candidates by dockinging this compound into known binding pockets of target proteins. Such computational approaches have not only reduced time-to-market but also enabled the design of more targeted and effective therapeutics.

The synthesis of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde itself presents an interesting challenge due to its complex heterocyclic structure. However, modern synthetic methodologies have made significant strides in streamlining its preparation. One common approach involves palladium-catalyzed coupling reactions between appropriately substituted pyrroles and pyridines, followed by functional group interconversion to introduce the aldehyde moiety. Alternatively, directed ortho-metalation strategies can be employed to install bromine at the desired position after constructing the pyrrolopyridine core.

The versatility of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde extends beyond kinase inhibition and protease inhibition applications. It has also been explored as a precursor for developing antiviral agents. The pyrrolopyridine scaffold is structurally analogous to several known antiviral drugs that target viral proteases or polymerases. By incorporating this scaffold into novel molecules derived from 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde, researchers aim to discover compounds capable of inhibiting viral replication cycles effectively.

In conclusion,6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 1190312-27-6) represents a valuable intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features—combining a heterocyclic core with both bromine and aldehyde functionalities—make it an indispensable tool for medicinal chemists seeking to design novel bioactive molecules targeting various disease pathways. As research continues to uncover new therapeutic opportunities,6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is poised to play an increasingly significant role in next-generation drug discovery efforts.